Cas no 895803-54-0 (N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 895803-54-0
• MF: C₂₀H₁₇ClFN₃O₂S
• MW: 417.8842856884
• CID: 5516841
• Update Time: 2025-07-14

N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C20H17ClFN3O2S/c1-12-17(28-20(24-12)13-3-2-4-15(22)11-13)9-10-23-18(26)19(27)25-16-7-5-14(21)6-8-16/h2-8,11H,9-10H2,1H3,(H,23,26)(H,25,27)
• InChI Key： QDWYMKWIJJXKEJ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C(NC1=CC=C(Cl)C=C1)=O

Additional information on N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

Introduction to N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide and Its Significance in Modern Chemical Biology

N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide, a compound with the CAS number 895803-54-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chlorophenyl group at the N-position and a thiazole ring system linked to an ethylene diamine moiety creates a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly for their role as bioactive molecules. The thiazole core, a five-membered heterocyclic compound containing sulfur and nitrogen, is known for its broad spectrum of biological activities. In particular, derivatives of thiazole have shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a methyl group at the 4-position of the thiazole ring in N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide enhances its binding affinity to biological targets, making it a valuable candidate for further investigation.

The fluorophenyl substituent in this compound adds another layer of complexity and functionality. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability and binding affinity in drug candidates. The electron-withdrawing nature of the fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological receptors. This feature makes N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide an intriguing candidate for structure-based drug design.

In addition to its structural features, the compound's potential biological activity has been explored through various in vitro assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases. For instance, the ethylene diamine moiety can interact with protease enzymes, which are often implicated in pathological processes such as inflammation and cancer progression. The chlorophenyl group may also contribute to the molecule's binding interactions by forming hydrogen bonds or hydrophobic interactions with target proteins.

The synthesis of N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the compound.

The pharmacokinetic properties of this compound are also of great interest. Studies have begun to investigate its solubility, stability, and absorption rates in various biological systems. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. The presence of both polar and non-polar regions in the molecule suggests that it may be amenable to formulation as an oral or injectable drug.

Future research directions for N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide include exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unraveling the full potential of this compound as a therapeutic agent.

The development of novel pharmaceuticals relies heavily on innovative molecular design and interdisciplinary collaboration. The case of N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide exemplifies how structurally complex compounds can offer new opportunities for treating human diseases. As research progresses, it is anticipated that this compound will contribute significantly to advancements in chemical biology and medicine.